BTS-CATALYST
BTS-CATALYST
Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants.
Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound.
Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
12011-61-9
VCID:
VC0182172
InChI:
InChI=1S/Al
SMILES:
[Al]
Molecular Formula:
Al
Molecular Weight:
26.981538 g/mol
BTS-CATALYST
CAS No.: 12011-61-9
Main Products
VCID: VC0182172
Molecular Formula: Al
Molecular Weight: 26.981538 g/mol
CAS No. | 12011-61-9 |
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Product Name | BTS-CATALYST |
Molecular Formula | Al |
Molecular Weight | 26.981538 g/mol |
IUPAC Name | aluminum |
Standard InChI | InChI=1S/Al |
Standard InChIKey | XAGFODPZIPBFFR-UHFFFAOYSA-N |
Impurities | Impurities: Silicon, iron, titanium, and vanadium Other impurities: carbides of aluminum and iron, and the nitrides of aluminum and iron Aluminas in general commerce that are used for smelting of metal presently contain over 99% aluminum oxides. The generally accepted levels of chemical impurities are under 0.005% of iron, titanium, zinc and sodium oxides, titanium dioxide, and vanadium and phosphorous pentoxides; crystalline silica dioxide content generally ranges between 0.01 and 0.02%. |
SMILES | [Al] |
Canonical SMILES | [Al] |
Boiling Point | 4221 °F at 760 mm Hg (NIOSH, 2016) 2327 °C 4221°F |
Colorform | Tin-white, malleable, ductile metal, with somewhat bluish tint Silver white ductile metal, cubic Crystalline solid Silvery-white, malleable, ductile ... metal. |
Density | 2.7 (NIOSH, 2016) 2.70 2.7 g/cm³ |
Melting Point | 1220 °F (NIOSH, 2016) 2.375 g·cm −3 660 °C 660°C 1220°F |
Physical Description | Aluminum powder, coated appears as a light gray or silver powdered metal. Easily ignited; burns with an intense flame. Aluminum powder, pyrophoric appears as a light gray or silvery colored powdered metal. Aluminum powder, uncoated appears as a light gray solid. Denser than water. Contact may burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn. DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, WetSolid; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid A silvery-grey powder or tiny sheets Solid SILVERY-WHITE-TO-GREY POWDER. Silvery-white, malleable, ductile, odorless metal. |
Description | Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants. Aluminum metal held above melting point of 1220°F (660°C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn. Aluminum, also known as 13AL or aluminio, belongs to the class of inorganic compounds known as homogeneous post-transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a post-transition metal atom. Aluminum has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Aluminum is a potentially toxic compound. |
Shelf Life | In moist air, oxide film forms which protects metal from corrosion. Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/ Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/ |
Solubility | Insoluble (NIOSH, 2016) Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid. Soluble in HCl, H2SO4, hot water, and alkalies. Insoluble in water. Solubility in water: reaction Insoluble |
Synonyms | Aluminium 27 Aluminium-27 Aluminum Aluminum 27 Aluminum-27 |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 1 mm Hg at 1284 °C 0 mmHg (approx) |
PubChem Compound | 5359268 |
Last Modified | Nov 11 2021 |
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